Cas no 1862802-12-7 (N,1-diethyl-1H-pyrazole-3-sulfonamide)

• Product Name: N,1-diethyl-1H-pyrazole-3-sulfonamide
• CAS No: 1862802-12-7
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 6313123
• PubChem ID: 165523406
• Update Time: 2025-08-04

N,1-diethyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,1-diethyl-1H-pyrazole-3-sulfonamide
• 1862802-12-7
• EN300-1453177

• Inchi： 1S/C7H13N3O2S/c1-3-8-13(11,12)7-5-6-10(4-2)9-7/h5-6,8H,3-4H2,1-2H3
• InChI Key： GMDDHSUTDWPHAG-UHFFFAOYSA-N
• SMILES： S(C1C=CN(CC)N=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.4Ų

Additional information on N,1-diethyl-1H-pyrazole-3-sulfonamide

N,1-Diethyl-1H-Pyrazole-3-Sulfonamide: A Comprehensive Overview

N,1-Diethyl-1H-pyrazole-3-sulfonamide, also known by its CAS registry number CAS No. 1862802-12-7, is a compound of significant interest in the fields of organic chemistry and materials science. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, polymer chemistry, and as a precursor for advanced materials.

The molecular structure of N,1-diethyl-1H-pyrazole-3-sulfonamide consists of a pyrazole ring substituted with ethyl groups at positions 1 and N, along with a sulfonamide group at position 3. This arrangement imparts the molecule with a combination of aromatic stability and functional group reactivity, making it versatile for chemical modifications. The sulfonamide group, in particular, is known for its ability to act as a leaving group in substitution reactions, which is advantageous in organic synthesis.

Recent research has focused on the synthesis and characterization of N,1-diethyl-1H-pyrazole-3-sulfonamide. Scientists have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a two-step synthesis involving the reaction of diethylamine with pyrazole derivatives under specific conditions. The resulting product was characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy.

In terms of applications, N,1-diethyl-1H-pyrazole-3-sulfonamide has shown promise in the pharmaceutical industry as a potential drug candidate. Its sulfonamide group is known to exhibit bioisosteric properties, making it a valuable component in drug design. Researchers have investigated its ability to inhibit certain enzymes and receptors, which could lead to novel therapeutic agents for treating diseases such as cancer and neurodegenerative disorders.

Beyond pharmaceuticals, this compound has also found applications in polymer chemistry. The pyrazole ring's aromaticity and electron-withdrawing sulfonamide group make it an ideal building block for synthesizing advanced polymers with tailored properties. Recent studies have reported the use of N,1-diethyl-1H-pyrazole-3-sulfonamide as a monomer in the synthesis of high-performance polymers for use in electronics and optoelectronics.

Environmental scientists have also taken interest in CAS No. 1862802-12-7 due to its potential role in remediation technologies. The compound's ability to form stable complexes with metal ions has been explored for applications in water treatment and heavy metal removal. Preliminary studies suggest that it could serve as an effective ligand for constructing metallopolymers capable of adsorbing toxic metals from industrial effluents.

The increasing demand for sustainable chemical processes has led researchers to investigate greener synthesis methods for N,1-diethyl-1H-pyrazole-3-sulfonamide. Recent advancements include the use of microwave-assisted synthesis and enzymatic catalysis to reduce reaction times and minimize waste generation. These eco-friendly approaches align with global efforts to promote green chemistry principles.

In conclusion, N,1-diethyl-1H-pyrazole-3-sulfonamide (CAS No. 1862802-12-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, polymer chemistry, and environmental remediation. As research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.